Cas no 2228684-04-4 (2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine
• CAS No: 2228684-04-4
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 6352392
• PubChem ID: 165851089
• Update Time: 2025-05-20

2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine
• [2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropyl]methanamine
• 2228684-04-4
• EN300-1944662

• Inchi： 1S/C8H10F2N2/c9-8(10)4-7(8,5-11)6-1-2-12-3-6/h1-3,12H,4-5,11H2
• InChI Key： UHNNRQIERZOVQM-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CNC=1)CN)F

Computed Properties

• Exact Mass: 172.08120465g/mol
• Monoisotopic Mass: 172.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.8Ų

Additional information on 2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine

Introduction to 2,2-Difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine (CAS No. 2228684-04-4)

2,2-Difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine (CAS No. 2228684-04-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring, a pyrrole moiety, and difluoro substitution, which collectively contribute to its distinct chemical and biological properties.

The synthesis of 2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine involves a series of well-defined chemical reactions. Recent studies have focused on optimizing the synthetic route to enhance yield and purity, making it more feasible for large-scale production. One notable approach involves the use of transition-metal-catalyzed reactions, which have proven to be highly efficient and selective in forming the desired product.

In terms of its biological activity, 2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine has shown promising results in various preclinical studies. It has been evaluated for its potential as a therapeutic agent in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways. The compound's ability to modulate these neurotransmitter systems suggests it may have applications in conditions such as depression, anxiety, and Parkinson's disease.

Pharmacokinetic studies have revealed that 2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable attributes for a potential drug candidate. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

The mechanism of action of 2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine is an area of ongoing research. Preliminary findings suggest that it interacts with specific receptors in the central nervous system (CNS), leading to the modulation of neurotransmitter release and receptor activation. This interaction may be responsible for its observed therapeutic effects.

Clinical trials are currently underway to assess the safety and efficacy of 2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine in human subjects. Early results from phase I trials have been encouraging, with no serious adverse events reported. The compound is being evaluated for its potential to improve symptoms in patients with various neurological conditions.

In addition to its therapeutic applications, 2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine has also shown promise as a research tool. Its unique structure and biological activity make it a valuable probe for studying the function of specific receptors and signaling pathways in the CNS. Researchers are using this compound to gain insights into the underlying mechanisms of neurological disorders and to identify new targets for drug development.

The future prospects for 2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine are promising. Ongoing research aims to further elucidate its pharmacological profile and optimize its therapeutic potential. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the treatment of neurological disorders.

In conclusion, 2,2-difluoro-1-(1H-pyrrol-3-yl)cyclopropylmethanamine (CAS No. 2228684-04-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a compelling candidate for further development as a therapeutic agent and a valuable tool for research in neuroscience.